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Compound of Interest

Compound Name:
3-(Hydroxymethyl)-4-

propoxybenzaldehyde

CAS No.: 915921-81-2

Cat. No.: B3030525

Get Quote

Abstract
3-(Hydroxymethyl)-4-propoxybenzaldehyde (CAS 915921-81-2) is a bifunctional

intermediate critical in the synthesis of pharmaceutical linkers and polymer additives.[1][2] Its

dual functionality—combining a reactive aldehyde with a benzylic alcohol—presents unique

stability challenges. This guide outlines a rigorous protocol to prevent autoxidation (conversion

to benzoic acid derivatives) and ensure high-fidelity performance in downstream applications

such as reductive aminations or Wittig reactions.

Part 1: Chemical Identity & Physicochemical
Profile[2][3]
Understanding the physical state and molecular weight is the first step in accurate

stoichiometry.
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Table 1: Compound Specifications

Property Specification

Chemical Name 3-(Hydroxymethyl)-4-propoxybenzaldehyde

CAS Number 915921-81-2

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

Physical State
Viscous Liquid (at room temp) to Low-Melting

Solid

Solubility Soluble in DCM, MeOH, DMSO, Ethyl Acetate

Purity Requirement ≥ 95% (NMR/HPLC) for synthetic applications

Key Impurity
3-(Hydroxymethyl)-4-propoxybenzoic acid

(Oxidation product)

Part 2: Critical Hazard & Stability Analysis
The Autoxidation Threat
The primary stability risk for this compound is radical-chain autoxidation. The electron-donating

propoxy group at the para position activates the aldehyde, making it susceptible to reaction

with atmospheric oxygen.

Mechanism: Oxygen abstracts the aldehydic hydrogen, forming a radical that reacts with O₂

to form a peracid, which then oxidizes a second molecule of aldehyde to the carboxylic acid.

Impact: Even 2-5% acid contamination can quench basic catalysts (e.g., in aldol

condensations) or alter stoichiometry in coupling reactions.

GHS Hazard Classification
Based on structural analogs and safety data sheets (SDS), treat this compound with the

following precautions:
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Signal Word:WARNING

H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[3]

H315/H319: Causes skin and serious eye irritation.[3]

H335: May cause respiratory irritation.[4][3]

Part 3: Storage & Preservation Protocol
To maintain purity over months, a "Cold & Inert" strategy is mandatory.

The "Golden Rule" of Storage
Store at 0–8°C under an inert atmosphere (Argon or Nitrogen).

Storage Workflow Visualization
The following diagram illustrates the decision logic for receiving and storing the compound to

maximize shelf-life.
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Figure 1: Decision tree for receiving, inspecting, and storing 3-(Hydroxymethyl)-4-
propoxybenzaldehyde.

Part 4: Handling & Synthesis Protocol
Preparation for Use

Warm Up: Allow the container to warm to room temperature before opening. Opening a cold

bottle introduces condensation (water), which accelerates degradation.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Work inside a fume hood.

Transfer Technique (Syringe vs. Pouring)
Since the compound is a liquid/viscous oil, syringe transfer is preferred to minimize air

exposure.

Step 1: Purge a clean syringe and needle with nitrogen 3 times.

Step 2: Insert needle through the septum (if available) or quickly open cap under a blanket of

inert gas.

Step 3: Withdraw the required volume.

Step 4: Immediately backfill the storage bottle with inert gas and reseal.

Reaction Setup (Example: Reductive Amination)
When using this aldehyde in reductive amination, acid impurities interfere with imine formation.

Protocol:

Purity Check: Run a quick TLC (30% EtOAc/Hexanes). The aldehyde spot should be distinct.

A streak near the baseline indicates benzoic acid formation.

Scavenging (Optional): If slight oxidation is suspected but purification is not feasible, add a

mild base (e.g., K₂CO₃ or Triethylamine) to the reaction to neutralize the acid byproduct,

preventing it from protonating the amine nucleophile.
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Part 5: Emergency & Waste Procedures
Spill Management

Small Spills (<10 mL): Absorb with vermiculite or sand. Wipe area with acetone followed by

soap and water.

Large Spills: Evacuate the immediate area. Wear a respirator (organic vapor cartridge) if

ventilation is poor. Contain with spill pillows.

Exposure Response
Eye Contact: Rinse immediately with water for 15 minutes. Remove contact lenses.[5][6]

Seek medical attention.

Skin Contact: Wash thoroughly with soap and water.[6] If irritation persists

(redness/blistering), consult a physician.

Waste Disposal
Classification: Hazardous Organic Waste (Non-Halogenated).

Protocol: Do not dispose of in sinks. Collect in a dedicated solvent waste container. Label

clearly with the chemical name and "Flammable/Irritant" warnings.

Part 6: Troubleshooting Guide
Table 2: Common Issues and Solutions
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Symptom Probable Cause Corrective Action

Material has turned solid/crusty Oxidation to Benzoic Acid

Dissolve in DCM, wash with

sat. NaHCO₃ (removes acid),

dry and concentrate.

Low yield in Wittig Reaction Aldehyde oxidation

Repurify starting material.

Ensure base equivalents

account for any acidic impurity.

Cloudiness upon cooling Phase separation or impurity

Warm gently. If cloudiness

persists, filter through a celite

plug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3030525/docs#application-note-
integrity-management-safe-handling-of-3-hydroxymethyl-4-propoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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